Cas no 338953-59-6 (4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione)

• Product Name: 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione
• CAS No: 338953-59-6
• MF: C₁₁H₉Cl₂NO₂S
• MW: 290.165659666061
• MDL: MFCD00173253
• CID: 5155933
• Update Time: 2026-03-04

4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DICHLOROBENZYL)-3,5-THIOMORPHOLINEDIONE
• 4-[(2,4-dichlorophenyl)methyl]thiomorpholine-3,5-dione
• Oprea1_075657
• MLS001166475
• HMS2877B16
• SMR000549539
• 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione

• MDL： MFCD00173253
• Inchi： 1S/C11H9Cl2NO2S/c12-8-2-1-7(9(13)3-8)4-14-10(15)5-17-6-11(14)16/h1-3H,4-6H2
• InChI Key： XNGWBIOXTHPDBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(CSCC1=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione

4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione: A Comprehensive Overview

4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione, also known by its CAS registry number 338953-59-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds with a six-membered ring structure. The presence of the 2,4-dichlorophenyl group attached to the methyl substituent at the 4-position of the thiomorpholine ring introduces unique chemical properties and potential applications in drug design and material science.

The structural features of 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione make it a versatile molecule. The thiomorpholine backbone is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability in pharmaceutical compounds. The 2,4-dichlorophenyl group adds electron-withdrawing effects, enhancing the molecule's reactivity and potentially improving its pharmacokinetic properties. Recent studies have explored the role of such substituted thiomorpholines in inhibiting specific enzymes and receptors, making them promising candidates for therapeutic interventions.

In terms of synthesis, 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione can be prepared through various routes. One common method involves the reaction of 2,4-dichlorobenzaldehyde with thiourea derivatives under appropriate conditions. The formation of the thiomorpholine ring typically requires cyclization steps that can be optimized for high yield and purity. Researchers have also investigated green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining product quality.

The applications of 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione span across multiple disciplines. In pharmacology, this compound has shown potential as a lead molecule for developing drugs targeting neurodegenerative diseases and cancer. Its ability to modulate cellular pathways involved in inflammation and oxidative stress makes it a valuable tool in drug discovery programs. Additionally, in material science, this compound has been studied for its role in creating advanced materials with tailored mechanical and electronic properties.

Recent advancements in computational chemistry have further elucidated the properties of 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have highlighted its potential as a building block for constructing more complex molecular architectures with enhanced functionality.

In conclusion, 4-[(2,4-Dichlorophenyl)methyl]thiomorpholine-3,5-dione stands as a testament to the intricate relationship between chemical structure and functionality. Its unique properties and diverse applications continue to attract researchers across various scientific domains. As ongoing studies unravel more about its potential uses and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial applications.